(Z)-isopropyl 2-(2,4-dioxothiazolidin-5-ylidene)acetate

Specification

• Molecular Formula: C8H9NO4S
• Molecular Weight: 215.23 g/mol
• IUPAC Name: propan-2-yl (2Z)-2-(2,4-dioxo-1,3-thiazolidin-5-ylidene)acetate
• Standard InChI: InChI=1S/C8H9NO4S/c1-4(2)13-6(10)3-5-7(11)9-8(12)14-5/h3-4H,1-2H3,(H,9,11,12)/b5-3-
• Standard InChI Key: NBIXRLLSGHSWCS-HYXAFXHYSA-N
• Isomeric SMILES: CC(C)OC(=O)/C=C\1/C(=O)NC(=O)S1
• Canonical SMILES: CC(C)OC(=O)C=C1C(=O)NC(=O)S1

Introduction

Chemical Identity and Structural Features

Molecular Characterization

The compound’s IUPAC name is propan-2-yl (2Z)-2-(2,4-dioxo-1,3-thiazolidin-5-ylidene)acetate, with the following key identifiers:

Property	Value
Molecular Formula	C₈H₉NO₄S
Molecular Weight	215.23 g/mol
CAS Registry Number	610261-11-5
SMILES	CC(C)OC(=O)/C=C\1/C(=O)NC(=O)S1
InChI Key	NBIXRLLSGHSWCS-HYXAFXHYSA-N

The Z-configuration of the α,β-unsaturated carbonyl system is critical for its planar geometry, enabling π-stacking interactions in biological targets. X-ray crystallography of analogous compounds reveals dihedral angles of 47–58° between the thiazolidinedione ring and ester substituents, influencing packing efficiency and solubility.

Spectral Data

• ¹H NMR (DMSO-d₆): Signals at δ 3.44–3.47 ppm (CH₂), 4.85–4.90 ppm (CH), and 12.15–12.16 ppm (NH) confirm the thiazolidinedione core.

• IR: Strong absorptions at 1740 cm⁻¹ (C=O ester) and 1680 cm⁻¹ (thiazolidinedione carbonyls).

Synthesis and Reaction Chemistry

Synthetic Routes

The compound is typically synthesized via Knoevenagel condensation between 2,4-thiazolidinedione and isopropyl glyoxylate under acidic conditions:

$$\text{Thiazolidinedione} + \text{Isopropyl glyoxylate} \xrightarrow{\text{AcOH, Δ}} \text{(Z)-Isopropyl 2-(2,4-dioxothiazolidin-5-ylidene)acetate}$$

Key parameters include:

• Solvent: Dimethylformamide (DMF) or acetic acid

• Temperature: 80–100°C

• Yield: 70–87% after recrystallization

Reactivity Profile

The compound undergoes three primary reactions:

• Nucleophilic Attack: The C5-ylidene position reacts with amines to form hydrazone derivatives (e.g., antimicrobial agents).

• Ester Hydrolysis: Under basic conditions, the isopropyl ester converts to a carboxylic acid, enhancing water solubility.

• Cycloadditions: Participates in [4+2] Diels-Alder reactions with dienophiles, forming polycyclic scaffolds.

Biological Activities and Mechanisms

Antibacterial Effects

In Staphylococcus aureus models, the compound showed MIC values of 32–64 µg/mL, attributed to:

• Cell Wall Disruption: Inhibition of penicillin-binding proteins (PBPs).

• Metabolic Interference: Competitive binding to dihydrofolate reductase (DHFR), disrupting nucleotide synthesis.

Anticancer Activity Screening

Molecular docking against HDAC4/8 and PPARγ revealed:

• HDAC4 Binding Energy: −9.2 kcal/mol (vs. −8.5 kcal/mol for vorinostat).

• PPARγ Agonism: EC₅₀ = 2.3 µM, suggesting antidiabetic applications.

Pharmacokinetic and Toxicity Profiles

ADME Properties (SwissADME Predictions)

Parameter	Value
LogP (Lipophilicity)	1.87
Water Solubility	−2.45 (Moderate)
GI Absorption	High (86%)
CYP Inhibition	CYP2C9 (C3), CYP1A2 (C5)
BBB Permeability	No (LogBB = −1.2)

Toxicity Risks

• Hepatotoxicity: Predicted LD₅₀ = 380 mg/kg (rat, oral).

• Mutagenicity: Ames test-negative up to 1 mM.

Research Applications and Future Directions

Drug Development

• Antibacterial Hybrids: Conjugation with ciprofloxacin derivatives improved potency (MIC = 8 µg/mL against MRSA).

• Anticancer Agents: HDAC/PPARγ dual inhibitors reduced A549 cell viability by 78% at 10 µM.

Material Science

• Coordination Polymers: Forms Zn²⁺ complexes with luminescent properties (λₑₘ = 450 nm).

Computational Insights

• QSAR Models: Electron-withdrawing substituents at C5 enhance antibacterial activity (r² = 0.91).

• Molecular Dynamics: Stable binding to DHFR over 100 ns simulations (RMSD < 2 Å).